4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-N,N-dimethylbenzenesulfonamide

• IUPAC Name: 4-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C15H22N2O3S/c1-16(2)21(18,19)15-7-5-14(6-8-15)20-11-13-10-17(13)9-12-3-4-12/h5-8,12-13H,3-4,9-11H2,1-2H3
• InChI Key: NLVHPDVDWGOWNL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)OCC2CN2CC3CC3
• Molecular Formula: C15H22N2O3S
• Molecular Weight: 310.4 g/mol

Description

The compound “4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-N,N-dimethylbenzenesulfonamide” is a sulfonamide derivative with an aziridine ring. Sulfonamides are a group of compounds known for their antibacterial properties. Aziridines are three-membered cyclic compounds containing a nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would likely show the presence of an aziridine ring attached to a benzene ring through a methoxy group. The benzene ring would also have a sulfonamide group attached to it.

Chemical Reactions Analysis

Aziridines are known to undergo ring-opening reactions, particularly with nucleophiles. Sulfonamides, on the other hand, are generally stable but can undergo hydrolysis under certain conditions.

Mechanism of Action

While the specific mechanism of action for this compound is not known, sulfonamides are known to inhibit bacterial growth by interfering with the synthesis of folic acid, a necessary component for bacterial growth.

Safety and Hazards

As with any chemical compound, handling “4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-N,N-dimethylbenzenesulfonamide” would require appropriate safety measures. It’s important to avoid contact with skin and eyes, and to avoid inhaling or ingesting the compound.

Future Directions

The future research directions for this compound would likely involve further exploration of its potential biological activities, given the known properties of sulfonamides and aziridines. This could include testing its antibacterial properties or exploring its potential use in other areas such as cancer research.